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Compound of Interest

Compound Name: 2-Dodecanone

Cat. No.: B165319 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential, immediate safety and logistical information for

handling 2-Dodecanone, including detailed operational and disposal plans.

Chemical Identifier:

Name: 2-Dodecanone

Synonyms: Decyl methyl ketone, Methyl decyl ketone[1][2][3]

CAS Number: 6175-49-1[1][2]

Hazard Identification and Classification
2-Dodecanone is classified as hazardous to the aquatic environment with long-term effects.[1]

[4][5] While it is not classified for acute toxicity, appropriate handling is crucial to prevent

potential irritation and environmental contamination.

GHS Hazard Statements:

H411: Toxic to aquatic life with long lasting effects.[4][5]

Precautionary Statements:

P273: Avoid release to the environment.[4][5]
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P391: Collect spillage.[4][5]

P501: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[4]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling 2-
Dodecanone.

Body Part PPE Recommendation Standard

Eyes/Face
Tightly fitting safety goggles

with side-shields.
EN 166 (EU) or NIOSH (US)[4]

Skin

Chemical-resistant gloves and

protective clothing to prevent

skin exposure.[1][2] Fire/flame

resistant and impervious

clothing is also recommended.

[4]

Respiratory

Not required under normal use

with adequate ventilation.[1][2]

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator is

necessary.[4]

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical for safety and to maintain the

integrity of the chemical.

Handling:

Ventilation: Handle in a well-ventilated area.[4] Use local exhaust ventilation to keep airborne

concentrations below exposure limits.
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Avoid Contact: Avoid contact with skin and eyes.[1][2][4] Do not breathe mist, gas, or vapors.

[4]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling.[6]

Ignition Sources: Keep away from heat, sparks, and open flames.[7][8] Use non-sparking

tools.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[4][7][8]

Keep the container tightly closed.[4][7][8]

Store away from incompatible materials such as strong oxidizing agents and bases.[1][2]

Accidental Release Measures
In the event of a spill, follow these procedures:

Ensure Safety: Ensure adequate ventilation and remove all sources of ignition.[4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[4]

Clean-up: Soak up the spill with an inert absorbent material (e.g., sand, silica gel).[1][2]

Disposal: Collect the absorbed material and place it in a suitable, closed container for

disposal.[1][2][4]

Disposal Plan
Chemical waste must be disposed of in accordance with local, regional, and national

regulations.

Classification: Determine if the discarded chemical is classified as hazardous waste.[1]
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Disposal: Dispose of the contents and container at an approved waste disposal plant.[4] It

may be possible to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[9]

Experimental Workflow: Safe Handling and Disposal
of 2-Dodecanone
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Workflow for Safe Handling and Disposal of 2-Dodecanone
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of 2-
Dodecanone in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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